Cas no 1483966-61-5 (5-(butan-2-yl)-1,3-oxazolidin-2-one)
5-(Butan-2-yl)-1,3-oxazolidin-2-one is a heterocyclic organic compound featuring an oxazolidinone core substituted with a sec-butyl group at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its oxazolidinone moiety is known for enhancing biological activity, while the butyl substituent influences lipophilicity, potentially improving membrane permeability. The compound is typically utilized in the development of chiral auxiliaries, antimicrobial agents, and other bioactive molecules. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in complex synthetic pathways. Handling should follow standard safety protocols for organic compounds.
1483966-61-5 structure
Product Name:5-(butan-2-yl)-1,3-oxazolidin-2-one
CAS No:1483966-61-5
MF:C7H13NO2
MW:143.183622121811
CID:6361554
PubChem ID:65584938
Update Time:2025-05-27
5-(butan-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(butan-2-yl)-1,3-oxazolidin-2-one
- 2-Oxazolidinone, 5-(1-methylpropyl)-
- 5-(Sec-butyl)oxazolidin-2-one
- EN300-1836684
- CS-0349662
- 1483966-61-5
- AKOS014923489
-
- Inchi: 1S/C7H13NO2/c1-3-5(2)6-4-8-7(9)10-6/h5-6H,3-4H2,1-2H3,(H,8,9)
- InChI Key: YYLCUPXFNDIREZ-UHFFFAOYSA-N
- SMILES: O1C(C(C)CC)CNC1=O
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.016±0.06 g/cm3(Predicted)
- Boiling Point: 300.4±9.0 °C(Predicted)
- pka: 12.82±0.40(Predicted)
5-(butan-2-yl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836684-0.05g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1836684-0.1g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1836684-0.25g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1836684-0.5g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1836684-1.0g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1836684-2.5g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1836684-5.0g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1836684-10.0g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1836684-1g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1836684-5g |
5-(butan-2-yl)-1,3-oxazolidin-2-one |
1483966-61-5 | 5g |
$1614.0 | 2023-09-19 |
5-(butan-2-yl)-1,3-oxazolidin-2-one Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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